Cas no 41441-42-3 (2-Allyl-1,3-dioxoisoindoline-5-carboxylic Acid)
41441-42-3 structure
Product Name:2-Allyl-1,3-dioxoisoindoline-5-carboxylic Acid
CAS No:41441-42-3
MF:C12H9NO4
MW:231.204163312912
CID:334189
PubChem ID:3507591
Update Time:2025-04-19
2-Allyl-1,3-dioxoisoindoline-5-carboxylic Acid Chemical and Physical Properties
Names and Identifiers
-
- 1H-Isoindole-5-carboxylicacid, 2,3-dihydro-1,3-dioxo-2-(2-propen-1-yl)-
- 1,3-dioxo-2-prop-2-enylisoindole-5-carboxylic acid
- 2-allyl-1,3-dioxo-1,3-dihydro-isoindole-5-carboxylic acid
- 2-ALLYL-1,3-DIOXOISOINDOLINE-5-CARBOXYLIC ACID
- F3268-0024
- HMS1732E22
- N-Allyl-4-phthalimidcarbonsaeure
- CS-0230934
- 2-allyl-1,3-dioxoisoindoline-5-carboxylic acid, AldrichCPR
- SB65651
- 2-ALLYL-1,3-DIOXO-5-ISOINDOLINECARBOXYLIC ACID
- WVOXIWJWBBJKCZ-UHFFFAOYSA-N
- AKOS001116178
- 41441-42-3
- 2,3-Dihydro-1,3-dioxo-2-(2-propen-1-yl)-1H-isoindole-5-carboxylic acid
- 1H-Isoindole-5-carboxylicacid,2,3-dihydro-1,3-dioxo-2-(2-propen-1-yl)-
- VU0421955-2
- Oprea1_711846
- Z56347381
- SCHEMBL1547024
- EiM08-13586
- EN300-10628
- 1,3-dioxo-2-(prop-2-en-1-yl)-2,3-dihydro-1H-isoindole-5-carboxylic acid
- DTXSID10393152
- MFCD02905173
- 2-Allyl-1,3-dioxoisoindoline-5-carboxylic Acid
-
- MDL： MFCD02905173
- Inchi： 1S/C12H9NO4/c1-2-5-13-10(14)8-4-3-7(12(16)17)6-9(8)11(13)15/h2-4,6H,1,5H2,(H,16,17)
- InChI Key： WVOXIWJWBBJKCZ-UHFFFAOYSA-N
- SMILES： O=C1C2C=C(C(=O)O)C=CC=2C(N1CC=C)=O
Computed Properties
- Exact Mass: 231.05300
- Monoisotopic Mass: 231.053
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 390
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 74.7Ų
Experimental Properties
- Density: 1.4±0.1 g/cm3
- Melting Point: 154-156 °C
- Boiling Point: 437.0±38.0 °C at 760 mmHg
- Flash Point: 218.1±26.8 °C
- PSA: 74.68000
- LogP: 1.10470
- Vapor Pressure: 0.0±1.1 mmHg at 25°C
2-Allyl-1,3-dioxoisoindoline-5-carboxylic Acid Security Information
- Signal Word：warning
- Hazard Statement： H303+H313+H333
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
2-Allyl-1,3-dioxoisoindoline-5-carboxylic Acid Customs Data
- HS CODE：2925190090
- Customs Data：
China Customs Code:
2925190090Overview:
2925190090 Other imides and their derivative salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2925190090 other imides and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
2-Allyl-1,3-dioxoisoindoline-5-carboxylic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A621773-50mg |
2-Allyl-1,3-dioxoisoindoline-5-carboxylic Acid |
41441-42-3 | 50mg |
$ 50.00 | 2022-06-07 | ||
| TRC | A621773-100mg |
2-Allyl-1,3-dioxoisoindoline-5-carboxylic Acid |
41441-42-3 | 100mg |
$ 95.00 | 2022-06-07 | ||
| TRC | A621773-500mg |
2-Allyl-1,3-dioxoisoindoline-5-carboxylic Acid |
41441-42-3 | 500mg |
$ 320.00 | 2022-06-07 | ||
| Chemenu | CM471658-1g |
2-ALLYL-1,3-DIOXOISOINDOLINE-5-CARBOXYLIC ACID |
41441-42-3 | 95%+ | 1g |
$*** | 2023-05-30 | |
| Enamine | EN300-10628-0.1g |
1,3-dioxo-2-(prop-2-en-1-yl)-2,3-dihydro-1H-isoindole-5-carboxylic acid |
41441-42-3 | 95% | 0.1g |
$62.0 | 2023-10-28 | |
| Enamine | EN300-10628-0.25g |
1,3-dioxo-2-(prop-2-en-1-yl)-2,3-dihydro-1H-isoindole-5-carboxylic acid |
41441-42-3 | 95% | 0.25g |
$88.0 | 2023-10-28 | |
| Enamine | EN300-10628-0.5g |
1,3-dioxo-2-(prop-2-en-1-yl)-2,3-dihydro-1H-isoindole-5-carboxylic acid |
41441-42-3 | 95% | 0.5g |
$164.0 | 2023-10-28 | |
| Enamine | EN300-10628-1.0g |
1,3-dioxo-2-(prop-2-en-1-yl)-2,3-dihydro-1H-isoindole-5-carboxylic acid |
41441-42-3 | 95% | 1g |
$241.0 | 2023-04-26 | |
| Enamine | EN300-10628-2.5g |
1,3-dioxo-2-(prop-2-en-1-yl)-2,3-dihydro-1H-isoindole-5-carboxylic acid |
41441-42-3 | 95% | 2.5g |
$474.0 | 2023-10-28 | |
| Enamine | EN300-10628-5.0g |
1,3-dioxo-2-(prop-2-en-1-yl)-2,3-dihydro-1H-isoindole-5-carboxylic acid |
41441-42-3 | 95% | 5g |
$701.0 | 2023-04-26 |
2-Allyl-1,3-dioxoisoindoline-5-carboxylic Acid Related Literature
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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